Cas no 1553117-91-1 (2-[4-({[(benzyloxy)carbonyl]amino}methyl)-1H-1,2,3-triazol-1-yl]acetic acid)

• Product Name: 2-[4-({[(benzyloxy)carbonyl]amino}methyl)-1H-1,2,3-triazol-1-yl]acetic acid
• CAS No: 1553117-91-1
• MF: C₁₃H₁₄N₄O₄
• MW: 290.274662494659
• CID: 5984623
• PubChem ID: 115457364
• Update Time: 2025-05-26

2-[4-({[(benzyloxy)carbonyl]amino}methyl)-1H-1,2,3-triazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 1553117-91-1
• 2-[4-({[(benzyloxy)carbonyl]amino}methyl)-1H-1,2,3-triazol-1-yl]acetic acid
• EN300-7026679

• Inchi： 1S/C13H14N4O4/c18-12(19)8-17-7-11(15-16-17)6-14-13(20)21-9-10-4-2-1-3-5-10/h1-5,7H,6,8-9H2,(H,14,20)(H,18,19)
• InChI Key： SRLGZDQBYWVRPB-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CN(CC(=O)O)N=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 290.10150494g/mol
• Monoisotopic Mass: 290.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 106Ų

Additional information on 2-[4-({[(benzyloxy)carbonyl]amino}methyl)-1H-1,2,3-triazol-1-yl]acetic acid

Comprehensive Overview of 2-[4-({[(benzyloxy)carbonyl]amino}methyl)-1H-1,2,3-triazol-1-yl]acetic acid (CAS No. 1553117-91-1)

2-[4-({[(benzyloxy)carbonyl]amino}methyl)-1H-1,2,3-triazol-1-yl]acetic acid (CAS No. 1553117-91-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, bioconjugation, and drug discovery. This compound features a unique triazole core, which is widely recognized for its stability and versatility in click chemistry applications. The presence of the benzyloxycarbonyl (Cbz) protecting group further enhances its utility in peptide synthesis and biomolecular engineering.

In recent years, the demand for triazole-based compounds has surged due to their role in targeted drug delivery and bioorthogonal chemistry. Researchers are particularly interested in 2-[4-({[(benzyloxy)carbonyl]amino}methyl)-1H-1,2,3-triazol-1-yl]acetic acid because of its potential to serve as a linker molecule in the development of antibody-drug conjugates (ADCs) and small-molecule prodrugs. Its carboxylic acid functionality allows for easy conjugation with amines or alcohols, making it a valuable tool in bioconjugation strategies.

The compound’s CAS No. 1553117-91-1 is frequently searched in academic and industrial databases, reflecting its growing importance in pharmaceutical research. One of the most common queries related to this compound is its synthetic route and purity standards, which are critical for ensuring reproducibility in high-throughput screening and preclinical studies. Additionally, its solubility and stability under physiological conditions are key considerations for researchers working on in vivo applications.

Another hot topic in the scientific community is the use of click chemistry for biomarker discovery and diagnostic imaging. The triazole ring in 2-[4-({[(benzyloxy)carbonyl]amino}methyl)-1H-1,2,3-triazol-1-yl]acetic acid can be leveraged for fluorescent labeling or radioisotope tagging, enabling real-time tracking of biological processes. This aligns with the increasing focus on personalized medicine and theranostics, where precise molecular tools are essential.

From a commercial perspective, suppliers of 2-[4-({[(benzyloxy)carbonyl]amino}methyl)-1H-1,2,3-triazol-1-yl]acetic acid often highlight its high purity (>98%) and scalable synthesis, catering to the needs of contract research organizations (CROs) and pharmaceutical manufacturers. The compound’s MSDS (Material Safety Data Sheet) and handling guidelines are also frequently requested, underscoring the importance of laboratory safety and regulatory compliance.

In summary, 2-[4-({[(benzyloxy)carbonyl]amino}methyl)-1H-1,2,3-triazol-1-yl]acetic acid (CAS No. 1553117-91-1) is a multifaceted compound with broad applications in drug development, bioconjugation, and diagnostics. Its unique structural features and functional groups make it a valuable asset for researchers exploring innovative therapeutic strategies and advanced biomaterials. As the scientific community continues to uncover new uses for triazole derivatives, this compound is poised to remain a focal point in cutting-edge research.